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Compound of Interest

Compound Name: 4-(4-bromophenyl)-1H-pyrazole

Cat. No.: B1277672

This guide provides essential safety and logistical information for the proper disposal of 4-(4-
bromophenyl)-1H-pyrazole, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical to ensure personal safety and
environmental compliance.

Hazard Identification and Safety Data

4-(4-bromophenyl)-1H-pyrazole is a chemical compound that requires careful handling due to
its toxicological profile. It is classified as acutely toxic if swallowed and can cause significant
skin and eye irritation.[1][2] Proper personal protective equipment (PPE) is mandatory at all
stages of handling and disposal.

Summary of Safety and Hazard Information
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Property Value Source
Molecular Formula CoH7BrN2 [1]
Molecular Weight 223.07 g/mol [1]
GHS Pictogram GHSO06 (Toxic) [1]
Signal Word Danger [1]

H301: Toxic if swallowedH315:
Causes skin irritationH319:

Hazard Statements Causes serious eye [1][2]13]
irritationH335:; May cause

respiratory irritation

6.1C: Combustible, acute toxic
Storage Class _ [1]
Cat. 3/ toxic compounds

WGK 3: Highly hazardous for
Water Hazard Class (WGK) . [1]
water

Personal Protective Equipment (PPE) Protocol

Before initiating any disposal procedures, ensure the following personal protective equipment is
worn. All PPE should be inspected for integrity before use.

o Eye Protection: Wear chemical safety goggles or a face shield that is tested and approved
under appropriate government standards such as NIOSH (US) or EN 166 (EU).

e Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use. Use proper glove removal technique to avoid skin contact with the
product.

o Body Protection: Wear a lab coat, apron, or coveralls to prevent skin contact.

» Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved particulate
respirator.[2][4]
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Step-by-Step Disposal Procedure

The recommended method for disposing of 4-(4-bromophenyl)-1H-pyrazole is through a
licensed professional waste disposal service. Do not dispose of this chemical into drains or the
environment.[5][6]

Step 1: Waste Collection and Segregation

o Collect waste 4-(4-bromophenyl)-1H-pyrazole in a dedicated, properly labeled, and sealed
container.

e The container must be suitable for hazardous chemical waste and clearly marked with the
chemical name and associated hazard symbols.

¢ Avoid mixing with other waste streams unless compatibility is confirmed.

Step 2: Handling Spills and Contamination

In case of a spill, avoid generating dust.[7]

o Carefully sweep up or vacuum the solid material.[7]

» Place the collected material into a suitable, closed container for disposal.[7]
o Clean the spill area thoroughly.

o Contaminated materials (e.g., paper towels, gloves) must be disposed of as hazardous
waste along with the chemical itself.

Step 3: Storage Pending Disposal

» Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste.[2][5][6]

» Keep the container tightly closed.[2][5]

o Ensure the storage area is secure and accessible only to authorized personnel.
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Step 4: Professional Disposal

o Arrange for the collection of the hazardous waste by a licensed and certified disposal
company.

e Provide the disposal company with a copy of the Safety Data Sheet (SDS) for 4-(4-
bromophenyl)-1H-pyrazole.

» Follow all local, state, and federal regulations regarding hazardous waste disposal.[2][7]
Step 5: Contaminated Packaging

e Any empty containers that held 4-(4-bromophenyl)-1H-pyrazole should be treated as
hazardous waste.

o Dispose of the contaminated packaging in the same manner as the unused product. Do not
reuse the containers.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the safe
disposal of 4-(4-bromophenyl)-1H-pyrazole.
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Start: Disposal of
4-(4-bromophenyl)-1H-pyrazole

Step 1: Wear Mandatory PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Step 2: Clean Spill
(Sweep/Vacuum into sealed container)

Step 3: Collect Waste
(Surplus chemical & contaminated items)

i

Step 4: Containerize & Label
(Use approved, sealed hazardous waste container)

i

Step 5: Secure Storage
(Store in designated cool, dry, ventilated area)

Step 6: Contact Licensed Disposal Vendor

End: Waste Transferred
to Vendor

Click to download full resolution via product page

Caption: Disposal workflow for 4-(4-bromophenyl)-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 4-(4-Bromophenyl)-1H-pyrazole | Sigma-Aldrich [sigmaaldrich.com]
. chemicalbook.com [chemicalbook.com]

. 4-Bromopyrazole | C3H3BrN2 | CID 16375 - PubChem [pubchem.ncbi.nlm.nih.gov]

. aksci.com [aksci.com]

1
2
3

¢ 4. assets.thermofisher.com [assets.thermofisher.com]
5
6. static.cymitquimica.com [static.cymitquimica.com]
7

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

¢ To cite this document: BenchChem. [Proper Disposal of 4-(4-bromophenyl)-1H-pyrazole: A
Safety and Operations Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277672#4-4-bromophenyl-1h-pyrazole-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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